Cas no 133261-34-4 (trans-4-(trifluoromethyl)cyclohexanecarbaldehyde)

• Product Name: trans-4-(trifluoromethyl)cyclohexanecarbaldehyde
• CAS No: 133261-34-4
• MF: C₈H₁₁F₃O
• MW: 180.167553186417
• MDL: MFCD24677758
• CID: 2359665
• PubChem ID: 19763100
• Update Time: 2025-06-07

trans-4-(trifluoromethyl)cyclohexanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• trans-4-(trifluoromethyl)cyclohexanecarbaldehyde
• 4-(trifluoromethyl)cyclohexane-1-carbaldehyde
• trans-4-(trifluoromethyl)cyclohexane-1-carbaldehyde
• (1R,4r)-4-(trifluoromethyl)cyclohexanecarbaldehyde
• ZYIWAPYAQGWZJE-UHFFFAOYSA-N
• ZYIWAPYAQGWZJE-LJGSYFOKSA-N
• NE21526
• 4-trifluoromethylcyclohexane carbaldehyde
• trans-4-Trifluoromethyl-1-formylcyclohexane
• 4alpha-(Trifluoromethyl)cyclo
• EN300-139764
• DB-189541
• AT29357
• ZYIWAPYAQGWZJE-KNVOCYPGSA-N
• MFCD24677758
• CIS-4-(TRIFLUOROMETHYL)CYCLOHEXANE-1-CARBALDEHYDE
• Z1268606377
• CS-0056312
• 133261-34-4
• A1-32436
• AKOS015258181
• A1-32435
• SCHEMBL16977824
• AT29351
• 1073722-40-3
• 4-(trifluoromethyl)cyclohexanecarbaldehyde
• SCHEMBL9148086
• P15703
• 1802680-44-9
• Cyclohexanecarboxaldehyde, 4-(trifluoromethyl)-, trans-
• SCHEMBL9147693

• MDL： MFCD24677758
• Inchi： 1S/C8H11F3O/c9-8(10,11)7-3-1-6(5-12)2-4-7/h5-7H,1-4H2
• InChI Key： ZYIWAPYAQGWZJE-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C=O)CC1)(F)F

Computed Properties

• Exact Mass: 180.07619946g/mol
• Monoisotopic Mass: 180.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Additional information on trans-4-(trifluoromethyl)cyclohexanecarbaldehyde

Introduction to trans-4-(trifluoromethyl)cyclohexanecarbaldehyde (CAS No. 133261-34-4)

trans-4-(trifluoromethyl)cyclohexanecarbaldehyde, with the chemical formula C₁₀H₉FO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number CAS No. 133261-34-4, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The presence of a trifluoromethyl group in the cyclohexane ring imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The aldehyde functional group further enhances its reactivity, allowing for diverse chemical transformations that are crucial for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceuticals due to their improved metabolic stability, lipophilicity, and binding affinity. trans-4-(trifluoromethyl)cyclohexanecarbaldehyde is no exception and has been explored in various research studies for its potential as a building block in the synthesis of active pharmaceutical ingredients (APIs).

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have utilized trans-4-(trifluoromethyl)cyclohexanecarbaldehyde as a key intermediate in the synthesis of molecules targeting various biological pathways. For instance, studies have shown its utility in creating inhibitors for enzymes involved in inflammatory responses and cancer progression.

The trifluoromethyl group, a defining feature of this compound, is known to enhance the binding affinity of drug candidates to their biological targets. This property is particularly valuable in the design of small-molecule drugs where subtle modifications can significantly impact efficacy. The cyclohexane ring provides a rigid scaffold that can be further functionalized to tailor the pharmacokinetic properties of the final drug product.

In addition to its pharmaceutical applications, trans-4-(trifluoromethyl)cyclohexanecarbaldehyde has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The combination of steric hindrance provided by the cyclohexane ring and electronic effects from the trifluoromethyl group allows for precise tuning of material properties.

The synthesis of trans-4-(trifluoromethyl)cyclohexanecarbaldehyde involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. Advanced techniques such as cross-coupling reactions, hydrogenation, and fluorination have been employed to achieve high yields and purity. These synthetic methodologies not only showcase the versatility of this compound but also demonstrate the progress made in synthetic organic chemistry over recent decades.

Ongoing research continues to uncover new applications for CAS No. 133261-34-4. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation by exploring novel synthetic routes and expanding the scope of its utility. The integration of computational chemistry and high-throughput screening techniques is accelerating the discovery process, allowing researchers to rapidly assess the potential of this compound in various contexts.

The future prospects for trans-4-(trifluoromethyl)cyclohexanecarbaldehyde are promising, with several ongoing projects aiming to optimize its production and application. As our understanding of molecular interactions deepens, it is likely that this compound will play an even greater role in shaping the next generation of pharmaceuticals and advanced materials.